Cas no 2305079-39-2 (1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride)

• Product Name: 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride
• CAS No: 2305079-39-2
• MF: C₁₂H₁₇Cl₂F₃N₂
• MW: 317.177991628647
• MDL: MFCD31693645
• CID: 4778052
• Update Time: 2026-02-27

1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride
• SB35674
• 1-(3-(trifluoromethyl)phenyl)-[1,4]diazepane dihydrochloride
• 1-(3-(Trifluoromethyl)phenyl)-1,4-diazepane dihydrochloride

• MDL： MFCD31693645
• Inchi： 1S/C12H15F3N2.2ClH/c13-12(14,15)10-3-1-4-11(9-10)17-7-2-5-16-6-8-17;;/h1,3-4,9,16H,2,5-8H2;2*1H
• InChI Key： PDSIQXKTGDMDJN-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CC=CC(=C1)N1CCNCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 15.3

Additional information on 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride

Recent Advances in the Study of 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride (CAS: 2305079-39-2)

1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride (CAS: 2305079-39-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential use in treating various diseases. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The compound belongs to the diazepane class of molecules, which are known for their diverse biological activities. The presence of a trifluoromethyl group at the phenyl ring enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Recent research has explored its interactions with specific biological targets, including receptors and enzymes, to understand its therapeutic potential.

One of the key areas of investigation has been the compound's potential as a modulator of the central nervous system (CNS). Preliminary studies suggest that 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride may exhibit anxiolytic and antidepressant effects, possibly through its interaction with GABA receptors. These findings are supported by in vitro and in vivo experiments, which demonstrate its ability to modulate neurotransmitter activity in a dose-dependent manner.

In addition to its CNS effects, recent research has also explored the compound's potential in oncology. Studies have indicated that it may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been shown to downregulate the expression of key oncogenic proteins, suggesting its potential as a chemotherapeutic agent. However, further studies are needed to validate these findings and assess its safety profile.

The synthesis and optimization of 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for its production, which is crucial for its potential commercialization. Researchers have also explored structural modifications to enhance its pharmacological properties and reduce potential side effects.

Despite these promising findings, several challenges remain. The compound's pharmacokinetics and pharmacodynamics need to be further characterized to ensure its efficacy and safety in clinical settings. Additionally, more extensive preclinical and clinical trials are required to establish its therapeutic potential across different indications. Collaborative efforts between academia and industry will be essential to advance this research and bring the compound closer to clinical application.

In conclusion, 1-(3-Trifluoromethyl-phenyl)-[1,4]diazepane dihydrochloride (CAS: 2305079-39-2) represents a promising candidate for drug development, with potential applications in CNS disorders and oncology. Recent studies have provided valuable insights into its mechanism of action and therapeutic effects, paving the way for future research. Continued investigation and collaboration will be key to unlocking its full potential and addressing the remaining challenges in its development.